Cas no 299953-35-8 (ethyl 2-(4-chlorobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate)

• Product Name: ethyl 2-(4-chlorobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
• CAS No: 299953-35-8
• MF: C₁₇H₁₆ClNO₃S
• MW: 349.831842422485
• CID: 3067577
• PubChem ID: 766958
• Update Time: 2025-05-24

ethyl 2-(4-chlorobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-chlorobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
• SR-01000397062-1
• ethyl 2-[(4-chlorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• Oprea1_036010
• STK869796
• ethyl 2-{[(4-chlorophenyl)carbonyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• ethyl 2-(4-chlorobenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 299953-35-8
• SCHEMBL8289604
• AKOS000532701
• Oprea1_623842
• SR-01000397062
• F0016-0709
• EU-0001163
• AB00666800-01
• CCG-274293

• Inchi： 1S/C17H16ClNO3S/c1-2-22-17(21)14-12-4-3-5-13(12)23-16(14)19-15(20)10-6-8-11(18)9-7-10/h6-9H,2-5H2,1H3,(H,19,20)
• InChI Key： IEZDBNMRQJCBOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=C(C(=O)OCC)C2=C(CCC2)S1)=O

Computed Properties

• Exact Mass: 349.0539422Da
• Monoisotopic Mass: 349.0539422Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 2-(4-chlorobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate

Ethyl 2-(4-chlorobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate: A Comprehensive Overview

Ethyl 2-(4-chlorobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate (CAS No. 299953-35-8) is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered attention in the scientific community due to its potential applications in various fields, including materials science and pharmaceutical research. The molecule consists of a cyclopenta[b]thiophene ring system, which is fused with a benzamide group and an ethyl ester moiety. The presence of these functional groups makes it a versatile compound with intriguing chemical properties.

The cyclopenta[b]thiophene core of this compound is a bicyclic structure that combines the properties of thiophene and cyclopentane. Thiophene derivatives are known for their aromaticity and stability, which contribute to the overall stability of the molecule. The benzamide group attached to the cyclopenta[b]thiophene ring introduces additional functionality, such as hydrogen bonding capabilities and potential for bioactivity. Furthermore, the ethyl ester moiety enhances solubility in organic solvents, making it easier to handle in laboratory settings.

Recent studies have explored the electronic properties of cyclopenta[b]thiophene derivatives, revealing their potential as building blocks for advanced materials. For instance, researchers have investigated their use in organic electronics, where their unique electronic characteristics could be exploited for applications such as flexible displays and photovoltaic devices. The incorporation of the benzamide group in this compound further modulates its electronic properties, making it a promising candidate for such applications.

In the field of pharmaceutical chemistry, ethyl 2-(4-chlorobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate has shown potential as a lead compound for drug development. The benzamide group is known to interact with various biological targets, including enzymes and receptors. By modifying the substituents on the benzamide ring or altering the ester group, researchers can fine-tune the compound's bioactivity and selectivity. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopenta[b]thiophene ring system through sulfur-mediated cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitution or coupling reactions. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions.

From an environmental perspective, understanding the degradation pathways of ethyl 2-(4-chlorobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation under aerobic and anaerobic conditions. Results indicate that the compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, ethyl 2-(4-chlorobenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate (CAS No. 299953-35-8) is a multifaceted compound with significant potential in both materials science and pharmaceutical research. Its unique structure allows for a wide range of chemical modifications that can tailor its properties for specific applications. As research continues to uncover new insights into its behavior and functionality, this compound is poised to play an increasingly important role in various scientific disciplines.